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Compound of Interest

Compound Name: Strontium oxalate

Cat. No.: B1213420

This document provides a comprehensive, step-by-step guide for the safe handling and
disposal of strontium oxalate in a laboratory setting. Adherence to these procedures is critical
for ensuring personnel safety and regulatory compliance.

Immediate Safety and Hazard Information

Strontium oxalate (SrC20a4) is a chemical compound that requires careful handling due to its
hazardous properties. Understanding these hazards is the first step in safe management.

» Hazard Classification: Strontium oxalate is classified as harmful.[1][2][3][4]
o H302: Harmful if swallowed.
o H312: Harmful in contact with skin.
o May cause eye irritation.[2][5]

e Primary Routes of Exposure: Ingestion, skin contact, eye contact, and inhalation of dust.[1]

[5]

First Aid Procedures:
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Exposure Route First Aid Measure

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

Ingestion , i .
unconscious person. Call a physician or Poison
Control Center immediately.[1][2][3]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water for at

least 15 minutes. Consult a physician.[1][3]

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove
Eye Contact )

contact lenses, if present and easy to do. Get

medical attention.[1][4]

Move the person into fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

Personal Protective Equipment (PPE) and Handling

Proper handling and the use of appropriate PPE are mandatory to prevent exposure when
working with or disposing of strontium oxalate.

» Ventilation: Always handle strontium oxalate in a well-ventilated area, such as a chemical
fume hood, to avoid the formation and inhalation of dust.[1][3]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber). Inspect
gloves before use.[2][3]

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[2][3]
+ Body Protection: Wear a lab coat or a protective suit to prevent skin contact.[2][3]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator with a particulate filter.[4]
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Accidental Spill Response

In the event of a spill, follow these procedures to ensure safe cleanup and containment.

Evacuate: Evacuate unnecessary personnel from the immediate area.[1][6]
e Ventilate: Ensure the area is well-ventilated.[3]

o Wear PPE: Don appropriate PPE, including respiratory protection, before approaching the
spill.[3]

e Contain and Clean:
o Avoid generating dust.[1][3]

o Gently sweep or shovel the spilled solid material into a suitable, labeled, and closed
container for disposal.[3][4]

o Do not let the chemical enter drains or sewer systems.[1][3]

o Decontaminate: Clean the spill area with soap and water, and collect all cleanup materials
(e.g., wipes, absorbent pads) as hazardous waste.[2]

Strontium Oxalate Disposal Workflow

The following diagram illustrates the required step-by-step process for the proper management
and disposal of strontium oxalate waste.
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Caption: Logical workflow for the safe segregation and disposal of strontium oxalate waste
streams in a laboratory environment.

Detailed Disposal Procedures

It is prohibited to dispose of strontium oxalate down the sink or in regular trash.[7] It must be
managed as a hazardous chemical waste stream through your institution's Environmental
Health & Safety (EHS) office or a licensed professional waste disposal company.[3][7][8]

Step 1: Waste Collection and Containment

» Solid Waste: Collect all strontium oxalate waste, including expired reagents, reaction
byproducts, and materials used for spill cleanup, in a designated hazardous waste container.

[31[7]
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o Container Compatibility: The container must be made of a material compatible with
strontium oxalate and have a secure, screw-top lid.[9][10] Keep the container closed at all
times except when adding waste.[7][8]

e Avoid Mixing: Do not mix strontium oxalate waste with incompatible chemicals, such as
strong acids or bases.[2][9]

Step 2: Labeling
o Clearly label the waste container with the words "Hazardous Waste."[8][11]

« |dentify the contents fully and accurately (e.g., "Strontium Oxalate Waste"). Include the
approximate concentration and quantity.[11]

» Note the date when waste was first added to the container.[9]
Step 3: Storage

o Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"
(SAA) within the laboratory.[8][9]

» The SAA must be at or near the point of waste generation and under the control of laboratory
personnel.[10]

o Ensure secondary containment is used to capture any potential leaks.[10]
Step 4: Final Disposal
e Contact your institution's EHS department to schedule a pickup for the hazardous waste.[8]

e Do not exceed the accumulation limits for your SAA (e.qg., typically 55 gallons for hazardous
waste) or the time limit (e.g., one year).[8][9]

» Follow the specific procedures provided by your EHS office for waste pickup and
documentation.

Step 5: Empty Container Disposal
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« An empty container that held strontium oxalate must be triple-rinsed with a suitable solvent
(such as water) to remove all residue.[7]

e The rinsate (the liquid from rinsing) is considered hazardous waste and must be collected
and added to your strontium oxalate waste container.[7]

« After triple-rinsing, the original chemical label on the container must be defaced or removed.

[7]

e Once cleaned and defaced, the empty container can typically be disposed of as regular, non-
hazardous trash.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1213420#strontium-oxalate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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